Cas no 148038-83-9 (6-bromo-1H-imidazo[4,5-b]pyridin-2-ol)

• Product Name: 6-bromo-1H-imidazo[4,5-b]pyridin-2-ol
• CAS No: 148038-83-9
• MF: C₆H₄BrN₃O
• MW: 214.019459724426
• MDL: MFCD00763285
• CID: 100592
• PubChem ID: 1924413
• Update Time: 2025-05-04

6-bromo-1H-imidazo[4,5-b]pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1,3-dihydro-2H-Imidazo[4,5-b]pyridin-2-one
• 2H-Imidazo[4,5-b]pyridin-2-one,6-bromo-1,3-dihydro-
• 6-Bromo-1H-imidazo[4,5-b]pyridin-2(3H)-one
• 6-Bromo-1H-imidazo[4,5-b]pyridin-2-ol
• 6-Bromo-1H-imidazo[4,5-b]pyridin-2(3H)
• 6-broMo-1H,2H,3H-iMidazo[4,5-b]pyridin-2-one
• 6-Bromo-1,3-dihydro-imidazo[4,5-b]pyridin-2-one
• 6-Bromo-3H-imidazo[4,5-b]pyridin-2-ol
• 2H-IMIDAZO[4,5-B]PYRIDIN-2-ONE, 6-BROMO-1,3-DIHYDRO-
• 6-bromo-1,3-dihydroimidazo[4,5-b]pyridin-2-one
• Kinome_2268
• Oprea1_342685
• VHC
• SR-01000115058-1
• AB07044
• CHEMBL1975921
• 6-Bromo-1H-imidazo[4,5-b]pyridin-2(3H)-one, AldrichCPR
• MFCD00763285
• AKOS013060067
• 6-Bromo-3H-imidazo[4,5-b]pyridin-2-ol, AldrichCPR
• BCP34526
• 148038-83-9
• DTXSID40365640
• HD-0706
• CS-W005620
• F1725-0056
• AKOS005073029
• EN300-75654
• AM20070230
• Z1154253159
• 6-Bromoimidazo[4,5-b]pyridin-2(3H)-one
• 6-Bromo-1H-imidazo[4 pound not5-b]pyridin-2(3H)-one
• SC2141
• VHCRLTJPUNUZRN-UHFFFAOYSA-N
• SCHEMBL481676
• AKOS005208149
• W-205671
• FT-0643418
• HMS1617P22
• SR-01000115058
• SY039604
• 6-bromo-1H,3H-imidazo[4,5-b]pyridin-2-one
• AN-212/12293101
• DB-042912
• 6-bromo-1H-imidazo[4,5-b]pyridin-2-ol

• MDL： MFCD00763285
• Inchi： 1S/C6H4BrN3O/c7-3-1-4-5(8-2-3)10-6(11)9-4/h1-2H,(H2,8,9,10,11)
• InChI Key： VHCRLTJPUNUZRN-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)NC(N2)=O

Computed Properties

• Exact Mass: 212.95400
• Monoisotopic Mass: 212.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: 0.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.837
• Melting Point: >350°
• Boiling Point: 189 ºC
• Flash Point: 68 ºC
• Refractive Index: 1.636
• PSA: 61.54000
• LogP: 1.01370
• Vapor Pressure: No data available

6-bromo-1H-imidazo[4,5-b]pyridin-2-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridinones

Additional information on 6-bromo-1H-imidazo[4,5-b]pyridin-2-ol

6-Bromo-1H-imidazo[4,5-b]pyridin-2-ol: A Comprehensive Overview

The compound 6-bromo-1H-imidazo[4,5-b]pyridin-2-ol (CAS No. 148038-83-9) is a fascinating organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The presence of a bromine atom at the 6-position and a hydroxyl group at the 2-position introduces additional functional groups that enhance its reactivity and applicability in synthetic chemistry.

Recent studies have highlighted the importance of imidazopyridine derivatives in drug discovery and catalytic processes. For instance, researchers have explored the use of 6-bromo-1H-imidazo[4,5-b]pyridin-2-ol as a precursor for synthesizing bioactive compounds with potential anti-inflammatory and antioxidant properties. These findings underscore the compound's role in medicinal chemistry, where its structural features can be exploited to design novel therapeutic agents.

In terms of synthesis, 6-bromo-1H-imidazo[4,5-b]pyridin-2-ol can be prepared through various routes, including condensation reactions and cyclization processes. One notable method involves the reaction of o-amino phenol derivatives with aldehydes or ketones under specific conditions to form the imidazopyridine skeleton. The introduction of the bromine substituent can be achieved through electrophilic aromatic substitution or other halogenation techniques, depending on the desired regiochemistry.

The electronic properties of 6-bromo-1H-imidazo[4,5-b]pyridin-2-ol make it an attractive candidate for applications in organic electronics. Its conjugated π-system and heteroatom substituents contribute to its ability to act as a semiconductor material in thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs). Recent advancements in materials science have demonstrated how such compounds can be integrated into flexible electronics, paving the way for next-generation devices with improved performance and energy efficiency.

Furthermore, 6-bromo-1H-imidazo[4,5-b]pyridin-2-ol has shown promise in catalytic applications. Its ability to coordinate with metal ions makes it a potential ligand for transition metal catalysts used in hydrogenation, oxidation, and cross-coupling reactions. For example, researchers have reported enhanced catalytic activity when this compound is used as a ligand in palladium-catalyzed coupling reactions, leading to higher yields and selectivity compared to traditional ligands.

The environmental impact of 6-bromo-1H-imidazo[4,5-b]pyridin-2-ol is another area of growing interest. Studies have investigated its biodegradability and toxicity profiles to assess its safety for industrial and biomedical applications. Preliminary results suggest that the compound exhibits low toxicity towards aquatic organisms under controlled conditions, which aligns with its potential use in eco-friendly chemical processes.

In conclusion, 6-bromo-1H-imidazo[4,5-b]pyridin-2-butanol (CAS No. 148038